Cas no 1804652-97-8 (4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid)

• Product Name: 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid
• CAS No: 1804652-97-8
• MF: C₇H₄BrF₂NO₃
• MW: 268.012368202209
• CID: 4914991
• Update Time: 2025-05-24

4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C7H4BrF2NO3/c8-3-2(6(9)10)1-11-4(5(3)12)7(13)14/h1,6,12H,(H,13,14)
• InChI Key： HRIYDWVPZGOANN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(=O)O)=NC=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.2
• Topological Polar Surface Area: 70.4

Additional information on 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid

4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic Acid: A Comprehensive Overview

The compound 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid, with the CAS number 1804652-97-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its pyridine ring, which serves as the central structural motif, with substituents at positions 2, 3, 4, and 5. The presence of a bromine atom at position 4, a difluoromethyl group at position 5, and a hydroxyl group at position 3, along with a carboxylic acid moiety at position 2, makes this molecule unique and versatile in its potential applications.

Recent studies have highlighted the importance of such substituted pyridine derivatives in drug discovery. The pyridine ring is known for its aromatic stability and ability to participate in various hydrogen bonding interactions, which are crucial for bioavailability and target binding. The bromine substituent at position 4 introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, enhancing its reactivity in certain chemical transformations. Similarly, the difluoromethyl group at position 5 contributes to both steric and electronic effects, further tuning the molecule's properties for specific applications.

The hydroxyl group at position 3 plays a pivotal role in the molecule's solubility and bioavailability. This functional group can participate in hydrogen bonding, which is essential for interactions within biological systems. Additionally, the carboxylic acid moiety at position 2 provides acidity, which can be exploited in various chemical reactions or as a functional group for further modification. These features collectively make 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid a valuable building block in organic synthesis.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution or coupling reactions. The strategic placement of substituents on the pyridine ring allows for precise control over the molecule's properties during synthesis. For instance, the bromine atom can act as a leaving group in certain reactions, enabling further functionalization of the molecule. The difluoromethyl group can also serve as a directing group in subsequent synthetic steps, facilitating the introduction of additional substituents.

Recent research has focused on the potential pharmacological applications of this compound. Studies have shown that substituted pyridines like this one exhibit promising activity against various targets, including enzymes involved in inflammatory pathways or cancer progression. The combination of electron-withdrawing groups and hydrophilic functional groups makes this compound an ideal candidate for drug design programs targeting specific biological systems.

Beyond pharmacology, this compound has also found applications in agrochemicals and materials science. Its ability to interact with biological molecules makes it a potential candidate for herbicides or fungicides. In materials science, its unique electronic properties could be harnessed for applications in organic electronics or catalysis.

In conclusion, 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid represents a versatile and intriguing molecule with diverse potential applications across multiple disciplines. Its structure lends itself well to both fundamental research and applied development, making it a subject of continued interest in the scientific community.